Cas no 662116-67-8 (4,5-Dichloro-3-nitropyridin-2-amine)

4,5-Dichloro-3-nitropyridin-2-amine is a halogenated nitropyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both chloro and nitro substituents, enhances reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. The dichloro substitution improves electrophilic properties, while the nitro group facilitates further functionalization, such as reduction to amines or nucleophilic aromatic substitution. This compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and herbicide agents. Its stability under standard conditions ensures consistent performance in synthetic applications. Researchers value its versatility in constructing complex pyridine-based scaffolds for drug discovery and material science.

4,5-Dichloro-3-nitropyridin-2-amine structure

662116-67-8 structure

Product Name:4,5-Dichloro-3-nitropyridin-2-amine

CAS No:662116-67-8

MF:C₅H₃Cl₂N₃O₂

MW:208.002218484879

MDL:MFCD15143363

CID:823538

PubChem ID:46867660

Update Time:2025-08-05

4,5-Dichloro-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4,5-Dichloro-3-nitropyridin-2-amine
- 2-Amino-4,5-dichloro-3-nitropyridine
- 2-amino-3-nitro-4,5-dichloropyridine
- 4,5-dichloro-3-nitropyridin-2-ylamine
- RW3676
- KYVDKOZOAOAFDC-UHFFFAOYSA-N
- 0169AC
- PB21362
- 2-amino-4,5-dichloro-3-nitro-pyridine
- 4,5-Dichloro-3-nitro-pyridin-2-ylamine
- AB0095270
- SCHEMBL209310
- AKOS032949957
- AC-27503
- EN300-7413179
- MFCD15143363
- AS-33633
- CS-0051113
- SY035911
- DTXSID20676983
- 662116-67-8
- AKOS016003573
- DB-083150
- MDL： MFCD15143363
- Inchi： 1S/C5H3Cl2N3O2/c6-2-1-9-5(8)4(3(2)7)10(11)12/h1H,(H2,8,9)
- InChI Key： KYVDKOZOAOAFDC-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(C=1[N+](=O)[O-])N)Cl

Computed Properties

Exact Mass: 206.96000
Monoisotopic Mass: 206.9602317g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 84.7
XLogP3: 2.1

Experimental Properties

PSA: 85.46000
LogP: 2.33210

4,5-Dichloro-3-nitropyridin-2-amine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dichloro-3-nitropyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108413-5g	4,5-dichloro-3-nitropyridin-2-amine	662116-67-8	97%	5g	$227	2023-02-17
TRC	B426253-50mg	4,5-Dichloro-3-nitropyridin-2-amine	662116-67-8		50mg	$ 50.00	2022-06-07
TRC	B426253-100mg	4,5-Dichloro-3-nitropyridin-2-amine	662116-67-8		100mg	$ 65.00	2022-06-07
TRC	B426253-500mg	4,5-Dichloro-3-nitropyridin-2-amine	662116-67-8		500mg	$ 160.00	2022-06-07
Chemenu	CM108413-5g	4,5-dichloro-3-nitropyridin-2-amine	662116-67-8	97%	5g	$297	2021-08-06
Chemenu	CM108413-10g	4,5-dichloro-3-nitropyridin-2-amine	662116-67-8	97%	10g	$495	2021-08-06
Chemenu	CM108413-25g	4,5-dichloro-3-nitropyridin-2-amine	662116-67-8	97%	25g	$825	2021-08-06
Fluorochem	226259-1g	4,5-Dichloro-3-nitropyridin-2-amine	662116-67-8	95%	1g	￡101.00	2022-02-28
Fluorochem	226259-5g	4,5-Dichloro-3-nitropyridin-2-amine	662116-67-8	95%	5g	￡303.00	2022-02-28
Fluorochem	226259-10g	4,5-Dichloro-3-nitropyridin-2-amine	662116-67-8	95%	10g	￡506.00	2022-02-28

4,5-Dichloro-3-nitropyridin-2-amine Production Method

4,5-Dichloro-3-nitropyridin-2-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:662116-67-8)4,5-Dichloro-3-nitropyridin-2-amine

Order Number:LE9786

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:02

Price ($):discuss personally

Email:18501500038@163.com

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